Cas no 505-23-7 (1,3-Dithiane)
1,3-Dithiane is a cyclic organic compound featuring a six-membered ring with two sulfur atoms at the 1 and 3 positions. It is widely utilized as a versatile building block in organic synthesis, particularly as a masked carbonyl equivalent through its ability to form stable anions at the 2-position. This reactivity enables its use in umpolung strategies, facilitating the synthesis of complex molecules. 1,3-Dithiane is also valued for its stability under various reaction conditions, making it suitable for multi-step transformations. Its applications extend to the preparation of pharmaceuticals, agrochemicals, and fine chemicals, where precise control over functional group manipulation is required.
1,3-Dithiane structure
Product Name:1,3-Dithiane
1,3-Dithiane Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dithiane
- m-Dithiane
- 1,3-Dithiacyclohexane
- dithiane-1,3
- 1,3-Dithian
- [1,3]Dithiane
- 1.3-Dithiane
- 1,3-dihtiane
- 1,3-dithaine
- 1,3-Dithane
- META-DITHIANE
- Dithiane-1,3 [French]
- WQADWIOXOXRPLN-UHFFFAOYSA-N
- 63527N060G
- m-Dithiane, 8CI
- 1,3 dithiocyclohexane
- KSC269Q8N
- NSC157830
- SBB061220
- RP19388
- TRA0002953
- SY014
- EN300-97695
- NSC-157830
- PD158227
- CS-W001189
- MFCD00006654
- NS00032071
- AS-54491
- InChI=1/C4H8S2/c1-2-5-4-6-3-1/h1-4H
- SCHEMBL27723
- PB47614
- S10678
- AKOS015856616
- UNII-63527N060G
- 505-23-7
- EINECS 208-006-7
- 1,3-Dithiane, 97%
- FT-0606727
- DTXSID40198516
- A828148
- CCRIS 6777
- W-105954
- NSC 157830
- Q27120823
- SY014110
- AI3-62288
- CHEBI:47845
- C4H8S2
- HY-W001189
- D0119
- 1,3-Dithiane,98%
- mDithiane
- Dithiane1,3
- 1,3Dithiacyclohexane
- DTXCID00121007
- 208-006-7
-
- MDL： MFCD00006654
- Inchi： 1S/C4H8S2/c1-2-5-4-6-3-1/h1-4H2
- InChI Key： WQADWIOXOXRPLN-UHFFFAOYSA-N
- SMILES： S1C([H])([H])SC([H])([H])C([H])([H])C1([H])[H]
- BRN： 102534
Computed Properties
- Exact Mass: 120.006743g/mol
- Surface Charge: 0
- XLogP3: 1.8
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 120.006743g/mol
- Monoisotopic Mass: 120.006743g/mol
- Topological Polar Surface Area: 50.6Ų
- Heavy Atom Count: 6
- Complexity: 32.5
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Yellowish needle like crystal, easy to absorb moisture.
- Density: 1.062 (estimate)
- Melting Point: 52.0 to 55.0 deg-C
- Boiling Point: 208°C(lit.)
- Flash Point: Degrees Fahrenheit:194°F
Degrees Celsius:90°C - Refractive Index: 1.5981 (estimate)
- Water Partition Coefficient: Soluble in benzene, ether, chloroform and terahydrofuran. Slightly soluble in water.
- PSA: 50.60000
- LogP: 1.81400
- FEMA: 3415
- pka: 31(at 25℃)
- Sensitiveness: Hygroscopic
- Solubility: Soluble in benzene, ether, chloroform, tetrahydrofuran; Slightly soluble in water.
1,3-Dithiane Security Information
- Hazardous Material transportation number：UN 1325 4.1/PG 2
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： S22-S24/25
- FLUKA BRAND F CODES：13
- RTECS：JO5070000
- HazardClass：4.1
- Risk Phrases：R20/21/22
- Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances
- Packing Group：III
- PackingGroup：III
- Packing Group：III
- Hazard Level：4.1
- Safety Term：4.1
1,3-Dithiane Customs Data
- HS CODE：29349990
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-Dithiane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 259418-5G |
1,3-Dithiane, 98% |
505-23-7 | 98% | 5G |
￥ 84 | 2022-04-26 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A10505-5g |
1,3-Dithiane, 98% |
505-23-7 | 98% | 5g |
￥862.00 | 2023-02-26 | |
| Chemenu | CM105001-50g |
1,3-dithiane |
505-23-7 | 97% | 50g |
$71 | 2022-06-11 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R016562-1g |
1,3-Dithiane |
505-23-7 | 98% | 1g |
￥29 | 2024-05-23 | |
| eNovation Chemicals LLC | D408886-100g |
1,3-Dithiane |
505-23-7 | 98% | 100g |
$480 | 2024-05-24 | |
| TRC | D494083-100mg |
1,3-Dithiane |
505-23-7 | 100mg |
$ 65.00 | 2022-06-05 | ||
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB10096-25g |
1,3-Dithiane |
505-23-7 | 97% | 25g |
343.00 | 2021-07-09 | |
| Enamine | EN300-97695-0.5g |
1,3-dithiane |
505-23-7 | 95% | 0.5g |
$21.0 | 2024-05-21 | |
| Enamine | EN300-97695-0.05g |
1,3-dithiane |
505-23-7 | 95% | 0.05g |
$19.0 | 2024-05-21 | |
| Enamine | EN300-97695-0.1g |
1,3-dithiane |
505-23-7 | 95% | 0.1g |
$19.0 | 2024-05-21 |
1,3-Dithiane Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:505-23-7)1,3-Dithiane
Order Number:A828148
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):548.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:505-23-7)1,3-Dithiane
Order Number:sfd13795
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
1,3-Dithiane Related Literature
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1. Bridging mode flexibility of 1,3-dithiacyclohexane in silver(i) co-ordination polymersLee Brammer,Colin S. Rodger,Alexander J. Blake,Neil R. Brooks,Neil R. Champness,John W. Cunningham,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schr?der J. Chem. Soc. Dalton Trans. 2002 4134
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Jacqueline M. Knaust,Steven W. Keller CrystEngComm 2003 5 459
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Eusebio Juaristi,Rafael Notario,María Victoria Roux Chem. Soc. Rev. 2005 34 347
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4. Counterattack reagent: hexamethyldisilane in a direct synthesis of ketene dithioacetals and 2-trimethylsilyl-1,3-dithiane derivatives from 1,3-dithianeJih Ru Hwu,Taekyo Lee,Bryant A. Gilbert J. Chem. Soc. Perkin Trans. 1 1992 3219
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Guanglin Bao,Liang Zhao,D. Jean Burnell Org. Biomol. Chem. 2005 3 3576
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